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Compound of Interest

Compound Name:
2-[(Dimethylamino)methylene]-1,3-

cyclohexanedione

Cat. No.: B1269523 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione.

The information is intended for researchers, scientists, and professionals in drug development

to ensure safe laboratory practices.

Physical and Chemical Properties
Property Value

Molecular Formula C9H13NO2

Molecular Weight 167.21 g/mol

Appearance Light orange solid

Melting Point 116-118 °C

Storage Temperature Store in freezer, under -20°C

Personal Protective Equipment (PPE)
To ensure the safe handling of 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione, the

following personal protective equipment is mandatory.
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Category Recommended Equipment Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Conforming to EN166 or

OSHA's 29 CFR 1910.133.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Protective

clothing such as a lab coat.

For larger quantities or splash

potential, an apron and/or

rubber boots are

recommended.

Ensure gloves are compatible

with the substance and

regularly inspected for

degradation.

Respiratory Protection

Not required under normal use

with adequate ventilation. If

dust or aerosols are

generated, use a NIOSH-

approved respirator.

Hand Protection
Wear appropriate protective

gloves.
Change contaminated gloves.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Ensure adequate ventilation in the handling area. Eyewash stations

and safety showers must be readily accessible.

Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe

dust or vapors.[1] Wash hands and any exposed skin thoroughly after handling.[1] Keep

away from heat, sparks, open flames, and other ignition sources.[1]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2] Store in

a freezer at temperatures under -20°C. It is sensitive to heat and light.[2]

Spill and Accidental Release Measures:
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Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid dust formation.

Environmental Precautions: Prevent the chemical from entering drains.

Containment and Cleanup: Sweep up the spilled solid material and place it into a suitable

container for disposal.

Disposal Plan:

Dispose of the chemical and its container in accordance with local, regional, and national

regulations.[1] It is recommended to use a licensed chemical waste disposal service. Do not

empty into drains.[2]

Experimental Protocol: Synthesis of 2-
[(Dimethylamino)methylene]-1,3-cyclohexanedione
This protocol describes the synthesis of the target compound from 1,3-cyclohexanedione and

dimethylformamide dimethylacetal.[3]

Materials:

1,3-Cyclohexanedione (11.2 g, 100 mmol)

Dimethylformamide dimethylacetal (28 mL)

Ethyl acetate

Round-bottom flask

Reflux condenser

Rotary evaporator

Recrystallization apparatus

Procedure:
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Suspend 1,3-cyclohexanedione in dimethylformamide dimethylacetal in a round-bottom

flask.

Heat the mixture at reflux for 1 hour.

Cool the reaction mixture to room temperature.

Evaporate the solvent using a rotary evaporator to yield an orange solid.

Recrystallize the crude product from ethyl acetate to obtain light orange needles of 2-

dimethylaminomethylene-1,3-cyclohexanedione.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 2-
[(Dimethylamino)methylene]-1,3-cyclohexanedione from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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equipment-for-handling-2-dimethylamino-methylene-1-3-cyclohexanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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